1-(3-fluorobenzoyl)-N-phenylpiperidine-4-carboxamide

• IUPAC Name: 1-(3-fluorobenzoyl)-N-phenylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H19FN2O2/c20-16-6-4-5-15(13-16)19(24)22-11-9-14(10-12-22)18(23)21-17-7-2-1-3-8-17/h1-8,13-14H,9-12H2,(H,21,23)
• InChI Key: JTFXMSLOCKOOBU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=C2)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H19FN2O2
• Molecular Weight: 326.4 g/mol

Description

1-(3-Fluorobenzoyl)-N-phenylpiperidine-4-carboxamide is a synthetic organic compound that belongs to the class of piperidine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-fluorobenzoyl)-N-phenylpiperidine-4-carboxamide typically involves the reaction of 3-fluorobenzoyl chloride with N-phenylpiperidine-4-carboxamide in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane under controlled temperature conditions to ensure the formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Fluorobenzoyl)-N-phenylpiperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can participate in substitution reactions, where the fluorine atom or other functional groups can be replaced by different substituents using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophilic substitution using sodium methoxide in methanol.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

1-(3-Fluorobenzoyl)-N-phenylpiperidine-4-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-fluorobenzoyl)-N-phenylpiperidine-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

• 1-(3-Fluorobenzoyl)-N-phenylpiperidine-4-carboxylic acid
• 1-(3-Fluorobenzoyl)-N-phenylpiperidine-4-carboxylate
• 1-(3-Fluorobenzoyl)-N-phenylpiperidine-4-carboxamide derivatives

Uniqueness: this compound is unique due to its specific structural features, such as the presence of both fluorobenzoyl and phenylpiperidine groups. This combination imparts distinct chemical and biological properties, making it valuable for various research applications.